Cas no 56849-88-8 (1-dimethylamino-3-(trimethylsilyl)-2-propyne)

• Product Name: 1-dimethylamino-3-(trimethylsilyl)-2-propyne
• CAS No: 56849-88-8
• MF: C₈H₁₇NSi
• MW: 155.312783002853
• MDL: MFCD00190200
• CID: 946040
• PubChem ID: 2758527
• Update Time: 2025-10-29

1-dimethylamino-3-(trimethylsilyl)-2-propyne Chemical and Physical Properties

Names and Identifiers

• 1-dimethylamino-3-(trimethylsilyl)-2-propyne
• N,N-dimethyl-3-trimethylsilylprop-2-yn-1-amine
• AC1MBYD5
• AG-F-99977
• CTK5A5787
• FT-0640417
• FT-0695154
• SBB009010
• 1-Dimethylamino-3-(trimethylsilyl)-2-propyne, 96%
• 56849-88-8
• MFCD00190200
• N,N-dimethyl-3-(trimethylsilyl)prop-2-yn-1-amine
• dimethyl[3-(trimethylsilyl)prop-2-yn-1-yl]amine
• DTXSID80374372
• DB-052977

• MDL： MFCD00190200
• Inchi： 1S/C8H17NSi/c1-9(2)7-6-8-10(3,4)5/h7H2,1-5H3
• InChI Key： WBTVHKPKPPGIDH-UHFFFAOYSA-N
• SMILES： [Si](C#CCN(C)C)(C)(C)C

Computed Properties

• Exact Mass: 155.11300
• Monoisotopic Mass: 155.113026081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 0.774
• Boiling Point: 85 °C
• Flash Point: 38 °C
• Refractive Index: n20/D 1.4383
• PSA: 3.24000
• LogP: 1.42880

1-dimethylamino-3-(trimethylsilyl)-2-propyne Security Information

• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16; S26
• Hazardous Material Identification：
• Risk Phrases：R10; R36/37/38

Additional information on 1-dimethylamino-3-(trimethylsilyl)-2-propyne

1-Dimethylamino-3-(trimethylsilyl)-2-propyne: A Comprehensive Overview

1-Dimethylamino-3-(trimethylsilyl)-2-propyne, also known by its CAS number 56849-88-8, is a unique organic compound with significant applications in various fields of chemistry. This compound is characterized by its distinctive structure, which combines a dimethylamino group and a trimethylsilyl group attached to a propargyl chain. The combination of these functional groups imparts unique chemical properties, making it a valuable tool in organic synthesis and materials science.

The molecular formula of this compound is C₉H₁₇N₃Si, and its molecular weight is approximately 195.3 g/mol. The structure features a propargyl backbone (HC≡C-CH₂-), with the dimethylamino group (-N(CH₃)₂) attached to the first carbon and the trimethylsilyl group (-Si(CH₃)₃) attached to the third carbon. This arrangement creates a molecule with both nucleophilic and electrophilic characteristics, making it versatile in chemical reactions.

Physical Properties:

1-Dimethylamino-3-(trimethylsilyl)-2-propyne exists as a colorless liquid at room temperature, with a boiling point of around 65°C under standard pressure. Its density is approximately 0.78 g/cm³, and it is slightly soluble in water but highly soluble in organic solvents such as dichloromethane and diethyl ether. The compound is stable under normal conditions but may degrade upon prolonged exposure to light or high temperatures.

Synthesis:

The synthesis of this compound typically involves the reaction of 1-dimethylaminopropyne with trimethylsilyl chloride in the presence of a base such as pyridine or triethylamine. This reaction proceeds via nucleophilic substitution, where the trimethylsilyl group replaces the chloride ion on the propargyl chain. Recent studies have explored alternative synthetic routes, including the use of microwave-assisted synthesis, which has shown promise in improving reaction efficiency and yield.

Applications:

1-Dimethylamino-3-(trimethylsilyl)-2-propyne finds extensive use in organic synthesis as an intermediate for constructing complex molecules. Its nucleophilic dimethylamino group makes it an excellent substrate for alkylation and acylation reactions, while its trimethylsilyl group provides stability and reactivity in certain transformations. In materials science, this compound has been employed as a precursor for silicon-containing polymers and coatings, offering improved thermal stability and mechanical properties.

In drug discovery, this compound has been utilized as a building block for bioactive molecules targeting various therapeutic areas, including oncology and inflammation. Recent research has highlighted its potential as a lead compound for developing inhibitors of key enzymes involved in cancer progression.

Safety Considerations:

1-Dimethylamino-3-(trimethylsilyl)-2-propyne should be handled with care due to its volatility and potential irritancy to eyes and skin. Proper ventilation and personal protective equipment are recommended during handling. Storage should be in tightly sealed containers in a cool, dry place away from direct sunlight.

In conclusion, CAS No. 56849-88-8, or 1-Dimethylamino-3-(trimethylsilyl)-2-propyne, is a versatile compound with wide-ranging applications in organic chemistry, materials science, and drug discovery. Its unique structure and reactivity continue to make it an invaluable tool for researchers seeking to develop novel compounds and materials.